Cas no 1431699-64-7 ((S)-ethyl 3-(5-((1-acetylindolin-2-yl)methoxy)-3-(tert-butylthio)-1-(4-(5-fluoropyrimidin-2-yl)benzyl)-1H-indol-2-yl)-2,2-dimethylpropanoate)

• Product Name: (S)-ethyl 3-(5-((1-acetylindolin-2-yl)methoxy)-3-(tert-butylthio)-1-(4-(5-fluoropyrimidin-2-yl)benzyl)-1H-indol-2-yl)-2,2-dimethylpropanoate
• CAS No: 1431699-64-7
• MF: C₄₁H₄₅FN₄O₄S
• MW: 708.883812665939
• CID: 4604268
• PubChem ID: 78358156
• Update Time: 2024-11-05

(S)-ethyl 3-(5-((1-acetylindolin-2-yl)methoxy)-3-(tert-butylthio)-1-(4-(5-fluoropyrimidin-2-yl)benzyl)-1H-indol-2-yl)-2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• (S)-ethyl 3-(5-((1-acetylindolin-2-yl)Methoxy)-3-(tert-butylthio)-1-(4-(5-fluoropyriMidin-2-yl)benzyl)-1H-indol-2-yl)-2,2-diMethylpropanoate
• DTXSID801098816
• AKOS037651565
• ethyl 3-[5-[[(2S)-1-acetyl-2,3-dihydroindol-2-yl]methoxy]-3-tert-butylsulfanyl-1-[[4-(5-fluoropyrimidin-2-yl)phenyl]methyl]indol-2-yl]-2,2-dimethylpropanoate
• (S)-ethyl3-(5-((1-acetylindolin-2-yl)methoxy)-3-(tert-butylthio)-1-(4-(5-fluoropyrimidin-2-yl)benzyl)-1H-indol-2-yl)-2,2-dimethylpropanoate
• CS-M1696
• 1431699-64-7
• CS-17081
• 1H-Indole-2-propanoic acid, 5-[[(2S)-1-acetyl-2,3-dihydro-1H-indol-2-yl]methoxy]-3-[(1,1-dimethylethyl)thio]-1-[[4-(5-fluoro-2-pyrimidinyl)phenyl]methyl]-I+/-,I+/--dimethyl-, ethyl ester
• (S)-ethyl 3-(5-((1-acetylindolin-2-yl)methoxy)-3-(tert-butylthio)-1-(4-(5-fluoropyrimidin-2-yl)benzyl)-1H-indol-2-yl)-2,2-dimethylpropanoate

• Inchi： 1S/C41H45FN4O4S/c1-8-49-39(48)41(6,7)21-36-37(51-40(3,4)5)33-20-32(50-25-31-19-29-11-9-10-12-34(29)46(31)26(2)47)17-18-35(33)45(36)24-27-13-15-28(16-14-27)38-43-22-30(42)23-44-38/h9-18,20,22-23,31H,8,19,21,24-25H2,1-7H3/t31-/m0/s1
• InChI Key： BQTUVPHCILDXIC-HKBQPEDESA-N
• SMILES： C(OCC)(=O)C(C)(C)CC1=C(SC(C)(C)C)C2=C(N1CC1=CC=C(C3=NC=C(F)C=N3)C=C1)C=CC(OC[C@@H]1CC3=C(N1C(C)=O)C=CC=C3)=C2

Computed Properties

• Exact Mass: 708.31455527g/mol
• Monoisotopic Mass: 708.31455527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 51
• Rotatable Bond Count: 13
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 112Ų